N-(2-bromo-4-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• Molecular Formula: C23H17BrClN3O2S
• Molecular Weight: 514.8 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[3-(4-chlorophenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H17BrClN3O2S/c1-14-6-11-20(18(24)12-14)26-21(29)13-31-23-27-19-5-3-2-4-17(19)22(30)28(23)16-9-7-15(25)8-10-16/h2-12H,13H2,1H3,(H,26,29)
• InChI Key: AIFSDXOEIPHYRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)Cl)Br

Description

N-(2-bromo-4-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a heterocyclic acetamide derivative featuring a quinazolinone core substituted with a 4-chlorophenyl group at position 2. The sulfanyl (-S-) bridge connects the quinazolinone moiety to an acetamide group, which is further substituted with a 2-bromo-4-methylphenyl ring.

Biological Activity

N-(2-bromo-4-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a complex organic compound with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound features a quinazoline core linked to a sulfanylacetamide moiety, which contributes to its biological activity. The presence of bromine and chlorine substituents enhances its interaction with biological targets.

Antimicrobial Activity

Research has demonstrated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of quinazoline have shown activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus . The specific compound under discussion may also exhibit similar effects due to its structural analogies.

Enzyme Inhibition

Enzyme inhibition studies are crucial for understanding the pharmacological potential of N-(2-bromo-4-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide. Compounds with sulfanyl groups often act as inhibitors for enzymes such as acetylcholinesterase (AChE) and urease. In vitro studies indicate that related compounds can effectively inhibit AChE, which is significant for treating conditions like Alzheimer's disease .

Anticancer Properties

The quinazoline scaffold is well-known for its anticancer properties. Research has indicated that similar compounds can induce apoptosis in cancer cells through various mechanisms, including the inhibition of cell proliferation and the modulation of signaling pathways involved in tumor growth . The specific compound's ability to interact with cancer cell lines warrants further investigation.

Study 1: Antimicrobial Efficacy

A study evaluating the antimicrobial efficacy of various quinazoline derivatives found that compounds with similar substitutions to our target compound displayed moderate to strong activity against Salmonella typhi and Bacillus subtilis. The study utilized disk diffusion methods and minimum inhibitory concentration (MIC) assays to quantify effectiveness .

Study 2: Enzyme Inhibition

In another study focusing on enzyme inhibition, several compounds were tested for their ability to inhibit AChE. Results indicated that certain derivatives exhibited low nanomolar affinities, suggesting that our target compound could similarly inhibit AChE due to its structural characteristics .

Data Summary

Biological Activity	Effectiveness	Reference
Antimicrobial	Moderate to strong
Acetylcholinesterase Inhibition	Low nanomolar affinity
Anticancer	Induces apoptosis

Comparison with Similar Compounds

Key Observations:

• Halogen Effects : Bromine and chlorine atoms enhance lipophilicity and may improve membrane permeability. The dibromo analog exhibits higher molecular weight, which could affect pharmacokinetics.
• Substituent Position : The 2-bromo-4-methylphenyl group in the target compound balances steric bulk and electronic effects, whereas the 2,6-dibromo analog may face steric clashes in biological interactions.
• Functional Groups : The sulfamoyl group in the analog from introduces polarity, likely improving solubility but reducing passive diffusion across membranes.

Comparison of Methods :

• Diazonium coupling () offers high yields (>90%) but requires precise temperature control.
• Mercaptoacetic acid condensation () is simpler but may produce lower-purity products requiring recrystallization.
• EDC-mediated synthesis () is versatile for acid-amine coupling but involves costly reagents.

Structural and Crystallographic Insights

• Conformational Flexibility : demonstrates that N-substituted acetamides exhibit varied dihedral angles between aromatic rings, influencing molecular packing and solubility . For example, the title compound in shows dihedral angles of 44.5°–77.5°, affecting crystal lattice stability.
• Hydrogen Bonding : Sulfamoyl and amide groups in analogs like and facilitate intermolecular hydrogen bonds, correlating with higher melting points (e.g., 473–475 K in ).